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Compound Name: YM-264

Cat. No.: B166733 Get Quote

For Immediate Release

[City, State] – [Date] – To ensure the safety of laboratory personnel and the protection of the

environment, it is imperative that researchers, scientists, and drug development professionals

adhere to strict protocols for the disposal of chemical compounds. This document provides

essential guidance on the proper disposal procedures for YM-264, a potent and selective

platelet-activating factor (PAF) antagonist.

YM-264, identified by CAS number 131888-54-5 and molecular formula C₂₄H₃₂N₄OS, is a

pharmacologically active compound utilized in research and development.[1][2] Due to its

biological activity, proper handling and disposal are crucial to prevent unintended

environmental release and potential biological effects.

Understanding the Compound: Key Data
While a specific Safety Data Sheet (SDS) for YM-264 is not readily available in the public

domain, its classification as a heterocyclic compound containing nitrogen and sulfur, and its

role as a pharmacologically active substance, dictate a cautious approach to its disposal. The

following table summarizes known information.
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Property Data Source

Chemical Name YM-264 N/A

CAS Number 131888-54-5 [1][2]

Molecular Formula C₂₄H₃₂N₄OS [1]

Compound Class

Platelet-Activating Factor

(PAF) Antagonist, Heterocyclic

Compound

[3]

Physical Form Solid (often as fumarate salt) Inferred

Solubility

No specific data found.

Assumed to have limited

aqueous solubility.

N/A

Step-by-Step Disposal Protocol
The following procedures are based on best practices for the disposal of pharmacologically

active and heterocyclic chemical waste in a laboratory setting.[4][5][6] A site-specific risk

assessment conducted by a qualified safety professional is mandatory before implementing

this or any other disposal protocol.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling YM-264.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid YM-264 waste, including unused or expired compound, contaminated lab

materials (e.g., weigh boats, filter paper, gloves, and vials), in a dedicated, clearly labeled,

and sealed hazardous waste container.
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The container must be compatible with the chemical waste and should be labeled as

"Hazardous Waste" with the full chemical name "YM-264" and any known hazard

classifications.[6]

Liquid Waste:

If YM-264 is in a solution, do not dispose of it down the drain.

Collect all liquid waste containing YM-264 in a dedicated, leak-proof, and sealed

hazardous waste container.

The container should be clearly labeled as "Hazardous Liquid Waste" with the full

chemical name "YM-264," the solvent(s) used, and their approximate concentrations.

Segregate halogenated and non-halogenated solvent waste streams if applicable.

3. Waste Storage:

Store the hazardous waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.[4][6]

Follow all institutional and local regulations for the storage of hazardous chemical waste.

4. Waste Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7]

Provide the disposal vendor with all available information about the waste, including the

chemical name, CAS number, and any known hazards.

Never dispose of YM-264 in the regular trash or pour it down the sanitary sewer.[4]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of YM-264.
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Caption: Workflow for the safe disposal of YM-264 waste.
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Signaling Pathways and Logical Relationships
The proper disposal of a pharmacologically active compound like YM-264 is governed by a

logical hierarchy of waste management principles.

Waste Management Hierarchy

Source Reduction
(e.g., microscale experiments)

Reuse/Recycle
(if applicable and safe)

Chemical Treatment
(neutralization, if feasible)

Proper Disposal
(incineration, landfill via licensed vendor)

Click to download full resolution via product page

Caption: Hierarchy of waste management for laboratory chemicals.

By adhering to these guidelines, laboratories can ensure the safe and responsible disposal of

YM-264, thereby fostering a culture of safety and environmental stewardship. For further

information, consult your institution's chemical hygiene plan and EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b166733?utm_src=pdf-body
https://www.benchchem.com/product/b166733?utm_src=pdf-body-img
https://www.benchchem.com/product/b166733?utm_src=pdf-body
https://www.benchchem.com/product/b166733?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 131888-54-5|Ym-264|BLD Pharm [bldpharm.com]

2. Page loading... [wap.guidechem.com]

3. What are Platelet-activating factor inhibitors and how do they work?
[synapse.patsnap.com]

4. danielshealth.com [danielshealth.com]

5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

6. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

7. blog.idrenvironmental.com [blog.idrenvironmental.com]

To cite this document: BenchChem. [Proper Disposal of YM-264: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166733#ym-264-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

